3-Amino-2-benzylpropanoic acid
Overview
Description
3-Amino-2-benzylpropanoic acid, also known as ®-3-Amino-2-benzylpropanoic acid, is an amino acid derivative . Its IUPAC name is (2R)-3-amino-2-benzylpropanoic acid . The molecular weight of this compound is 179.22 .
Molecular Structure Analysis
The molecular formula of 3-Amino-2-benzylpropanoic acid is C10H13NO2 . The InChI code is 1S/C10H13NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1 .Physical And Chemical Properties Analysis
3-Amino-2-benzylpropanoic acid has a density of 1.2±0.1 g/cm3, a boiling point of 327.3±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It has 3 hydrogen bond acceptors, 3 hydrogen bond donors, and 4 freely rotating bonds .Scientific Research Applications
Enantioselective Synthesis Applications : The enantioselective synthesis of β-alanine derivatives, including 3-Amino-2-benzylpropanoic acid, finds applications in producing various aromatic amino acids. These compounds are synthesized through routes involving electrophilic attack of synthetic equivalents upon enolates derived from chiral oxazolidinones. This process is crucial for producing specific enantiomers of amino acids that are significant in pharmaceutical and chemical industries (Arvanitis et al., 1998).
Peptide Modification and Cell Labeling : A study on a novel amino acid derivative, 3-(4-(1, 2, 4, 5-tetrazine-3-yl) phenyl)-2-aminopropanoic acid, reveals its potential use in peptide modification and live cell labeling. This derivative demonstrates stability in biological media and has applications in bioorthogonal labeling and peptide synthesis, which can be crucial for biomedical research and drug development (Ni et al., 2015).
Inhibition of Enzymes : DL-2-Benzyl-3-formylpropanoic acid, a derivative of 3-Amino-2-benzylpropanoic acid, acts as a competitive inhibitor of carboxypeptidase A, an enzyme involved in protein digestion. This indicates its potential use in studying enzyme mechanisms and designing enzyme inhibitors, which can be important in developing therapeutic agents (Galardy & Kortylewicz, 1984).
Microbial Biosynthesis : In the context of microbial biosynthesis, 3-Amino-2-benzylpropanoic acid is involved in the production of 3-amino-benzoic acid (3AB) in Escherichia coli. This study demonstrates the use of co-culture engineering to improve the production of 3AB, a building block molecule for various biologically active compounds (Zhang & Stephanopoulos, 2016).
Biosynthesis of Natural Products : 3-Amino-5-hydroxy benzoic acid (3,5-AHBA), a precursor for a large group of natural products, is derived from pathways involving compounds like 3-Amino-2-benzylpropanoic acid. This process is critical in the biosynthesis of various natural products, including antibiotics and other bioactive compounds (Kang, Shen, & Bai, 2012).
Safety and Hazards
properties
IUPAC Name |
2-(aminomethyl)-3-phenylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJYVEBBGKNAHKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CN)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90298934 | |
Record name | 3-amino-2-benzylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90298934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
95598-13-3 | |
Record name | 3-amino-2-benzylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90298934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.